6-(4-ethoxyphenyl)-2-[(pyridin-2-yl)methyl]-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-(4-ethoxyphenyl)-2-(pyridin-2-ylmethyl)pyridazin-3-one
• InChI: InChI=1S/C18H17N3O2/c1-2-23-16-8-6-14(7-9-16)17-10-11-18(22)21(20-17)13-15-5-3-4-12-19-15/h3-12H,2,13H2,1H3
• InChI Key: IAYABZSQGFXWAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=CC=CC=N3
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

6-(4-Ethoxyphenyl)-2-[(pyridin-2-yl)methyl]-2,3-dihydropyridazin-3-one, commonly referred to as a pyridazinone, is a heterocyclic compound which is found in a variety of pharmaceuticals and other compounds. It is a versatile compound which has been used in a variety of applications, including as an anti-inflammatory agent, a central nervous system (CNS) stimulant, and an anti-tumor agent. It has also been used as an anti-angiogenic agent and for the treatment of acute myeloid leukemia (AML).

Scientific Research Applications

Pyridazinone has been studied extensively for its potential applications in scientific research. It has been found to have anti-inflammatory and anti-tumor properties, and has been shown to be effective in the treatment of acute myeloid leukemia. It has also been studied as an anti-angiogenic agent and as a 6-(4-ethoxyphenyl)-2-[(pyridin-2-yl)methyl]-2,3-dihydropyridazin-3-one stimulant. In addition, it has been used in the development of novel drugs for the treatment of cancer, diabetes, and other diseases.

Mechanism of Action

The mechanism of action of pyridazinone is not fully understood. However, it is thought to act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines and modulating the activity of certain enzymes. Additionally, it has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, thereby increasing their bioavailability in the body.
Biochemical and Physiological Effects
Pyridazinone has been found to have a variety of biochemical and physiological effects. In animal studies, it has been found to reduce inflammation, reduce the size of tumors, and reduce the activity of certain enzymes involved in drug metabolism. Additionally, it has been found to have anti-angiogenic properties and to modulate the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

The use of pyridazinone in laboratory experiments has a number of advantages and limitations. One of the main advantages is its high purity, which allows for more accurate results. Additionally, its low toxicity makes it safe for use in laboratory experiments. However, the synthesis of pyridazinone is complex and requires specialized equipment, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on pyridazinone. These include further studies on its anti-inflammatory and anti-tumor properties, as well as its potential applications in the treatment of other diseases. Additionally, further studies could be conducted to better understand its mechanism of action and to identify new therapeutic targets. Additionally, further research could be conducted to explore the potential of pyridazinone as an anti-angiogenic agent and to develop new drugs based on its structure.

Synthesis Methods

The synthesis of pyridazinone can be achieved through a variety of methods. The most common method is the condensation reaction of 4-ethoxyphenol and pyridine, followed by the addition of a base. This reaction produces the desired product in high yields, with a purity of up to 99%. Other methods of synthesis include the use of a Friedel-Crafts acylation reaction and an intramolecular cyclization reaction.